Cas no 190365-96-9 (2-Benzothiazol-2-yl-thioacetamide)

• Product Name: 2-Benzothiazol-2-yl-thioacetamide
• CAS No: 190365-96-9
• MF: C₉H₈N₂S₂
• MW: 208.303218841553
• CID: 115788
• PubChem ID: 700513
• Update Time: 2025-06-08

2-Benzothiazol-2-yl-thioacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazoleethanethioamide
• 2-(1,3-Benzothiazol-2-yl)ethanethioamide
• 2-(benzothiazol-2-yl)thioacetamide
• 2-Benzothiazoleethanethioamide(9CI)
• 2-benzothiazolylthioacetamide
• AC1LDSYT
• AC1Q500Y
• CTK0H1420
• HMS1748J07
• 2-Benzothiazol-2-yl-thioacetamide
• AKOS001074997
• 190365-96-9
• DTXSID40351447
• CS-0232767
• EN300-12857
• benzothiazol-2-ylthioacetamide
• Z85923144
• SCHEMBL5401256
• 2-(benzo[d]thiazol-2-yl)ethanethioamide

• Inchi： 1S/C9H8N2S2/c10-8(12)5-9-11-6-3-1-2-4-7(6)13-9/h1-4H,5H2,(H2,10,12)
• InChI Key： CUNDVZRXLHKFFF-UHFFFAOYSA-N
• SMILES： S1C(CC(N)=S)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 208.01304
• Monoisotopic Mass: 208.01289061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• PSA: 38.91

Additional information on 2-Benzothiazol-2-yl-thioacetamide

Introduction to 2-Benzothiazol-2-yl-thioacetamide (CAS No. 190365-96-9)

2-Benzothiazol-2-yl-thioacetamide, also known by its CAS number 190365-96-9, is a versatile compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which consists of a benzothiazole ring linked to a thioacetamide group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 2-Benzothiazol-2-yl-thioacetamide is C₉H₈N₂S₂, and its molecular weight is 196.30 g/mol. The compound is typically obtained through the reaction of 2-mercaptobenzothiazole with thioacetic acid or its derivatives. This synthesis process is well-documented in the literature and has been optimized to achieve high yields and purity levels, essential for its use in various applications.

In the pharmaceutical industry, 2-Benzothiazol-2-yl-thioacetamide has garnered attention due to its potential as a building block for the development of novel drugs. Recent studies have explored its role in the synthesis of compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as an intermediate in the synthesis of thiosemicarbazones, which have shown promising activity against various cancer cell lines.

Beyond pharmaceuticals, 2-Benzothiazol-2-yl-thioacetamide has found applications in agrochemicals. Its thioacetamide functionality can be utilized to synthesize fungicides and herbicides with improved efficacy and reduced environmental impact. A notable example is its use in the development of benzothiazole-based fungicides that target specific plant pathogens without harming beneficial microorganisms.

In materials science, the unique electronic properties of 2-Benzothiazol-2-yl-thioacetamide make it an attractive candidate for the synthesis of conductive polymers and organic semiconductors. Research in this area has focused on incorporating this compound into polymer chains to enhance their electrical conductivity and stability. A study published in the Journal of Polymer Science: Polymer Chemistry Edition demonstrated that polymers containing this compound exhibited excellent charge transport properties, making them suitable for use in organic electronics.

The physical properties of 2-Benzothiazol-2-yl-thioacetamide, such as its melting point (145-147°C) and solubility in common organic solvents like ethanol and dimethyl sulfoxide (DMSO), contribute to its versatility in synthetic processes. These properties facilitate its handling and processing, making it an ideal choice for laboratory-scale and industrial-scale applications.

In terms of safety and handling, while 2-Benzothiazol-2-yl-thioacetamide is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, as well as storing the compound in a cool, dry place away from incompatible materials.

The environmental impact of 2-Benzothiazol-2-yl-thioacetamide has also been a subject of research. Studies have shown that proper disposal methods can minimize any potential environmental risks associated with its use. For example, biodegradation studies have indicated that this compound can be effectively broken down by microorganisms under controlled conditions, reducing its persistence in the environment.

In conclusion, 2-Benzothiazol-2-yl-thioacetamide (CAS No. 190365-96-9) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and properties make it an invaluable intermediate in the synthesis of more complex molecules with diverse functionalities. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in fields such as pharmaceuticals, agrochemicals, and materials science.